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The identity of the Dictyostelium discoideum gene referred to as "Dgpga" could not be

definitively established based on currently available information and standardized gene

nomenclature. Extensive searches of genomic databases and scientific literature did not yield a

recognized gene with this designation. It is possible that "Dgpga" represents an outdated or

alternative nomenclature. Without a precise identification of the gene and its corresponding

protein, a comprehensive analysis of its homologs in other species cannot be conducted.

For a complete and accurate in-depth guide, the standardized gene identifier from dictyBase

(e.g., DDB_G#######) or a confirmed protein name is essential. This information would enable

a thorough bioinformatics analysis to identify orthologs and paralogs across different species,

forming the basis for understanding its evolutionary conservation and functional significance.

Assuming a hypothetical scenario where "Dgpga" is a valid but unlisted gene, the following

sections outline the methodologies and data presentation that would be employed to generate

the requested technical guide.

Data Presentation: A Comparative Overview of
Homologs
Once identified, quantitative data for Dgpga and its homologs would be compiled and

presented in structured tables to facilitate clear comparison.

Table 1: Orthologs and Paralogs of the Dgpga Gene Product
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Species
Gene
Identifier

Protein
Name

Sequence
Identity to
D.
discoideum
Dgpga (%)

Sequence
Similarity to
D.
discoideum
Dgpga (%)

Known or
Predicted
Function

Dictyostelium

purpureum

Homo

sapiens

Mus

musculus

Danio rerio

Drosophila

melanogaster

Caenorhabdit

is elegans

Saccharomyc

es cerevisiae

Arabidopsis

thaliana

Table 2: Domain Architecture of Dgpga and Its Homologs
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Species Gene Identifier
Conserved
Domains

Domain Start
Position

Domain End
Position

Dictyostelium

discoideum

Homo sapiens

Mus musculus

Saccharomyces

cerevisiae

Experimental Protocols: Methodologies for
Homolog Identification and Characterization
The identification and characterization of Dgpga homologs would rely on established

bioinformatics and molecular biology techniques.

Protocol 1: In Silico Homolog Identification
Sequence Retrieval: Obtain the full-length amino acid sequence of the Dictyostelium

discoideum Dgpga protein from the dictyBase database.

Homology Search:

Utilize the Basic Local Alignment Search Tool (BLASTp) from the National Center for

Biotechnology Information (NCBI) to search for protein homologs in the non-redundant (nr)

protein database.

Perform targeted searches against the genomes of key model organisms (e.g., human,

mouse, fly, worm, yeast, plant) using their respective genomic databases (e.g., Ensembl,

FlyBase, WormBase, SGD, TAIR).

Ortholog and Paralog Discrimination:

Employ phylogenetic analysis. Construct a multiple sequence alignment of the identified

homologs using tools like Clustal Omega or MAFFT.
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Generate a phylogenetic tree using methods such as Maximum Likelihood (e.g., with

PhyML or RAxML) or Bayesian inference (e.g., with MrBayes).

Analyze the tree topology to distinguish orthologs (arising from speciation events) from

paralogs (arising from gene duplication events).

Domain Analysis: Predict the conserved protein domains in the identified homologs using

databases such as Pfam and SMART.

Protocol 2: Functional Complementation Assay
Gene Knockout/Knockdown: Generate a null mutant of the Dgpga homolog in a model

organism (e.g., a yeast strain with a deletion of the orthologous gene).

Heterologous Expression: Clone the coding sequence of the Dictyostelium discoideum

Dgpga gene into an appropriate expression vector for the chosen model organism.

Transformation: Introduce the expression vector containing the D. discoideum Dgpga gene

into the mutant strain.

Phenotypic Analysis: Assess the ability of the D. discoideum Dgpga protein to rescue the

mutant phenotype. This would provide evidence for functional conservation.

Visualization of Biological Processes and
Workflows
Diagrams created using the DOT language would be used to illustrate signaling pathways,

experimental workflows, and logical relationships.
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Caption: Workflow for the identification and characterization of Dgpga homologs.

To proceed with generating a comprehensive and accurate technical guide on the homologs of

Dgpga, a confirmed and standardized identifier for this gene is required. Researchers and

professionals are encouraged to verify the gene name using resources such as dictyBase to

ensure the validity of subsequent analyses.

To cite this document: BenchChem. [Unraveling the Homologs of Dgpga: A Cross-Species
Investigation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14413525#homologs-of-dgpga-in-other-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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